TCO-PEG3-acid

• IUPAC Name: 3-[2-[2-[2-[[(4Z)-cyclooct-4-en-1-yl]oxycarbonylamino]ethoxy]ethoxy]ethoxy]propanoic acid
• InChI: InChI=1S/C18H31NO7/c20-17(21)8-10-23-12-14-25-15-13-24-11-9-19-18(22)26-16-6-4-2-1-3-5-7-16/h1-2,16H,3-15H2,(H,19,22)(H,20,21)/b2-1-
• InChI Key: LUXDTTWUFRONNF-UPHRSURJSA-N
• Canonical SMILES: C1CC=CCCC(C1)OC(=O)NCCOCCOCCOCCC(=O)O
• Isomeric SMILES: C1C/C=C\CCC(C1)OC(=O)NCCOCCOCCOCCC(=O)O
• Molecular Formula: C18H31NO7
• Molecular Weight: 373.4 g/mol

Description

TCO-PEG3-acid is a useful research compound. Its molecular formula is C18H31NO7 and its molecular weight is 373.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Bioorthogonal Chemistry in Molecular Imaging TCO-PEG3-acid plays a significant role in bioorthogonal chemistry, particularly in molecular imaging. The cycloaddition reaction between tetrazine and trans-cyclooctene (TCO) is used for molecular imaging and diagnostics. TCO, linked via hydrophilic poly(ethylene glycol) (PEG) linkers, shows enhanced reactivity, improving imaging capabilities for cancer biomarkers (Rahim, Kota, & Haun, 2015).

• Pretargeted Imaging in Cancer Models In pretargeted radioimmunotherapy (PRIT), this compound derivatives are used to modify monoclonal antibodies, enhancing their functionality for antigen recognition and targeting in cancer models. This methodology showcases the potential of TCO-PEG linkers in improving the accessibility and reactivity of TCO grafting (Rondon et al., 2017).

• Enhancing Drug Delivery and Therapy this compound is utilized in enhancing the efficiency of drug delivery systems. For instance, in the synthesis of chitosan/poly(ethylene glycol)-modified magnetic nanoparticles, this compound contributes to improved drug loading and release profiles, leading to enhanced therapeutic efficacy (Wang et al., 2018).

• Improved Stability in Nanoparticle Synthesis The synthesis of nanoparticles for various applications, including medical imaging, benefits from this compound. It provides high stability in harsh aqueous environments, which is crucial for biomedical applications (Lu et al., 2012).

• Facilitating Cell Delivery for Cartilage Regeneration this compound is instrumental in novel cell-based therapies for cartilage injury. The pre-targeting of apoptotic chondrocytes and the delivery of healthy chondrocytes using this compound demonstrates its potential in regenerative medicine (Co et al., 2021).

• Polymer Support in Organic Synthesis this compound serves as an efficient polymer support in organic synthesis. It catalyzes various organic reactions, highlighting its utility in green chemistry and organic synthesis advancements (Vekariya & Patel, 2015).

• Targeting Magnetic Resonance Imaging In the field of magnetic resonance imaging (MRI), this compound enhances the targeting efficiency of magnetic nanoparticles, improving the therapeutic efficiency and reducing side effects (Malekzadeh et al., 2017).

• Radioisotope Cancer Therapy this compound contributes to the development of highly effective radioisotope cancer therapy, illustrating its potential in cancer treatment with enhanced efficacy and reduced side effects (Chao et al., 2018).